molecular formula C11H13BrO3 B8568407 1-(4-Bromophenyl)-3,3-dimethoxy propan-1-one

1-(4-Bromophenyl)-3,3-dimethoxy propan-1-one

Cat. No.: B8568407
M. Wt: 273.12 g/mol
InChI Key: PHLDNLHCMYWQBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromophenyl)-3,3-dimethoxy propan-1-one is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13BrO3

Molecular Weight

273.12 g/mol

IUPAC Name

1-(4-bromophenyl)-3,3-dimethoxypropan-1-one

InChI

InChI=1S/C11H13BrO3/c1-14-11(15-2)7-10(13)8-3-5-9(12)6-4-8/h3-6,11H,7H2,1-2H3

InChI Key

PHLDNLHCMYWQBU-UHFFFAOYSA-N

Canonical SMILES

COC(CC(=O)C1=CC=C(C=C1)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A tetrahydrofuran (206 mL) solution of 4-bromoacetophenone (61.4 g) and methyl formate (27.8 g) was added dropwise to a tetrahydrofuran (125 mL) suspension of sodium methoxide (25 g) under ice cooling, and the mixture was stirred at room temperature for 3 hours. The reaction mixture was added dropwise to a methanol sulfate solution (prepared by adding sulfuric acid (45.4 g) dropwise to methanol (150 mL) under ice cooling) at room temperature, and the mixture was stirred for 2 days. The reaction mixture was added dropwise at −5° C. to a 1 mol/L aqueous sodium hydroxide solution (925 mL), and then a 5 mol/L sulfuric acid aqueous solution was added thereto at the same temperature until the pH was 8. After ethyl acetate (500 mL) and water (500 mL) were added thereto, a 5 mol/L sulfuric acid aqueous solution was added at −5° C. until the pH was 8. The organic layer was separated and the water layer was extracted with ethyl acetate. Together with the organic layer, the water layer was sequentially washed with a 1 mol/L sodium chloride solution and a saturated sodium chloride solution, dried over magnesium sulfate, and concentrated under reduced pressure, thereby giving 80 g of a target compound as an oily product.
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
61.4 g
Type
reactant
Reaction Step Two
Quantity
27.8 g
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
25 g
Type
reactant
Reaction Step Two
Quantity
125 mL
Type
solvent
Reaction Step Two
Quantity
206 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
45.4 g
Type
reactant
Reaction Step Four
Quantity
150 mL
Type
solvent
Reaction Step Four
Quantity
925 mL
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven

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